![molecular formula C19H21FN2O B5883988 1-(2,5-dimethylbenzoyl)-4-(4-fluorophenyl)piperazine](/img/structure/B5883988.png)
1-(2,5-dimethylbenzoyl)-4-(4-fluorophenyl)piperazine
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Overview
Description
1-(2,5-dimethylbenzoyl)-4-(4-fluorophenyl)piperazine (DMFP) is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential applications in the field of medicinal chemistry.
Mechanism of Action
The exact mechanism of action of 1-(2,5-dimethylbenzoyl)-4-(4-fluorophenyl)piperazine is not fully understood. However, it is believed to interact with the serotonin and dopamine neurotransmitter systems in the brain, which are involved in the regulation of mood, behavior, and cognition. This compound has been shown to act as a partial agonist at the 5-HT1A receptor and an antagonist at the D2 receptor.
Biochemical and Physiological Effects:
This compound has been shown to modulate the levels of various neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. It has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons. This compound has been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
1-(2,5-dimethylbenzoyl)-4-(4-fluorophenyl)piperazine has several advantages as a research tool. It is relatively easy to synthesize and has a high purity. It has also been extensively studied for its biological activities, making it a well-characterized compound. However, this compound has some limitations as a research tool. It has a relatively short half-life and is rapidly metabolized in the body, which may limit its effectiveness in certain experimental settings.
Future Directions
There are several future directions for research on 1-(2,5-dimethylbenzoyl)-4-(4-fluorophenyl)piperazine. One area of interest is the development of more potent and selective this compound analogs with improved pharmacokinetic properties. Another area of interest is the investigation of the potential therapeutic applications of this compound in the treatment of various neurological and psychiatric disorders. Finally, further studies are needed to fully understand the mechanism of action of this compound and its effects on the brain and behavior.
Synthesis Methods
1-(2,5-dimethylbenzoyl)-4-(4-fluorophenyl)piperazine can be synthesized through a multi-step process involving the reaction of 2,5-dimethylbenzoyl chloride with 4-fluoroaniline in the presence of a base, followed by cyclization with piperazine. The purity of the final product can be enhanced through recrystallization and chromatography techniques.
Scientific Research Applications
1-(2,5-dimethylbenzoyl)-4-(4-fluorophenyl)piperazine has been studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit a wide range of biological activities, including antipsychotic, antidepressant, anxiolytic, and analgesic effects. This compound has also been investigated for its potential use in the treatment of Parkinson's disease, schizophrenia, and anxiety disorders.
properties
IUPAC Name |
(2,5-dimethylphenyl)-[4-(4-fluorophenyl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21FN2O/c1-14-3-4-15(2)18(13-14)19(23)22-11-9-21(10-12-22)17-7-5-16(20)6-8-17/h3-8,13H,9-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICJRLZOUZOTXCR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C(=O)N2CCN(CC2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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